N-ethyl-5-fluoro-2-methylaniline hydrochloride
Overview
Description
“N-ethyl-5-fluoro-2-methylaniline hydrochloride” is a chemical compound with the CAS Number: 2097955-98-9 . It has a molecular weight of 189.66 .
Molecular Structure Analysis
The InChI code for “N-ethyl-5-fluoro-2-methylaniline hydrochloride” is1S/C9H12FN.ClH/c1-3-11-9-6-8 (10)5-4-7 (9)2;/h4-6,11H,3H2,1-2H3;1H . This code represents the molecular structure of the compound.
Scientific Research Applications
Pharmacology
N-ethyl-5-fluoro-2-methylaniline hydrochloride: is utilized in pharmacological research due to its potential as a precursor for synthesizing various pharmaceutical compounds. Its structure allows for modifications that can lead to the development of new therapeutic agents, particularly in targeting neurological disorders where aniline derivatives are often explored for their bioactivity .
Material Science
In material science, this compound finds application in the synthesis of novel organic materials. Its ability to donate electrons can be harnessed in creating conductive polymers or molecularly imprinted polymers that have specific binding sites for certain substrates, which is valuable for sensors and filtration systems .
Chemical Synthesis
N-ethyl-5-fluoro-2-methylaniline hydrochloride: serves as a building block in multi-step chemical synthesis processes. It’s particularly useful in electrophilic aromatic substitution reactions where the fluoro and methyl groups can direct the introduction of additional substituents into the aromatic ring, thus creating complex molecules for various applications .
Analytical Chemistry
This chemical is used in analytical chemistry as a standard or reagent. Its well-defined structure and properties make it suitable for use in calibrating instruments or as a reference compound in chromatography and spectroscopy methods to identify or quantify other substances .
Biochemistry Research
In biochemistry, N-ethyl-5-fluoro-2-methylaniline hydrochloride is explored for its interaction with biological macromolecules. It can be used to study enzyme kinetics, receptor-ligand interactions, and other biochemical pathways, providing insights into the molecular mechanisms of biological processes .
Environmental Science
The environmental impact of N-ethyl-5-fluoro-2-methylaniline hydrochloride and its derivatives is a subject of research. Scientists study its biodegradation, persistence in the environment, and potential effects on ecosystems. This research is crucial for assessing the environmental safety of new aniline-derived chemicals before they are widely used .
properties
IUPAC Name |
N-ethyl-5-fluoro-2-methylaniline;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12FN.ClH/c1-3-11-9-6-8(10)5-4-7(9)2;/h4-6,11H,3H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OGIWOHBAYGFUCH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=C(C=CC(=C1)F)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13ClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-ethyl-5-fluoro-2-methylaniline hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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